![molecular formula C14H21N3O2S B4674167 N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide](/img/structure/B4674167.png)
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide
Overview
Description
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK) that has been extensively studied for its potential therapeutic applications. AMPK is a key regulator of cellular energy homeostasis, and its activation has been linked to a variety of beneficial effects on metabolic health, including improved glucose uptake, lipid metabolism, and mitochondrial function. In
Mechanism of Action
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK by binding to the γ-subunit of the enzyme and inducing a conformational change that increases its activity. This leads to downstream effects on a variety of metabolic pathways, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has also been shown to inhibit mTORC1 signaling, which is a key regulator of protein synthesis and cell growth.
Biochemical and Physiological Effects:
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has a variety of biochemical and physiological effects that have been extensively studied in vitro and in vivo. In vitro studies have shown that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. In vivo studies have demonstrated that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide improves glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. Additionally, N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have anti-inflammatory and anti-tumor effects in preclinical studies.
Advantages and Limitations for Lab Experiments
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide is a valuable tool for studying the role of AMPK in metabolic health and disease. Its ability to activate AMPK in vitro and in vivo has been extensively characterized, and it has been shown to have a variety of beneficial effects on metabolic pathways. However, there are also limitations to its use in lab experiments. N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have off-target effects on other enzymes, including PKA and PKC, which can complicate data interpretation. Additionally, the synthesis of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide is relatively complex and low-yielding, which can limit its availability for research purposes.
Future Directions
There are a variety of future directions for research on N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide and its potential therapeutic applications. One area of interest is the development of more potent and selective AMPK activators that do not have off-target effects on other enzymes. Additionally, there is interest in exploring the use of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide in combination with other drugs or therapies for the treatment of metabolic disorders. Finally, there is a need for more studies on the long-term safety and efficacy of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide in animal models and humans.
Scientific Research Applications
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in a variety of metabolic disorders, including type 2 diabetes, obesity, and cardiovascular disease. In vitro studies have shown that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. In vivo studies have demonstrated that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide improves glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. Additionally, N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have anti-inflammatory and anti-tumor effects in preclinical studies.
properties
IUPAC Name |
N-(1-adamantyl)-1-methylpyrazole-4-sulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O2S/c1-17-9-13(8-15-17)20(18,19)16-14-5-10-2-11(6-14)4-12(3-10)7-14/h8-12,16H,2-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GENRLYVYJWHGSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S(=O)(=O)NC23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~4~-(1-Adamantyl)-1-methyl-1H-pyrazole-4-sulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.